Cas no 887976-13-8 (6-(3-(Trifluoromethyl)phenyl)nicotinic acid)

6-(3-(Trifluoromethyl)phenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 3-(trifluoromethyl)phenyl group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its rigid aromatic scaffold is advantageous in designing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound’s high purity and well-defined structure ensure reproducibility in research and development applications.

6-(3-(Trifluoromethyl)phenyl)nicotinic acid structure

887976-13-8 structure

Product Name:6-(3-(Trifluoromethyl)phenyl)nicotinic acid

CAS No:887976-13-8

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD06410404

CID:714100

PubChem ID:21291455

Update Time:2025-06-07

6-(3-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 6-(3-(Trifluoromethyl)phenyl)nicotinic acid
- 3-Pyridinecarboxylicacid, 6-[3-(trifluoromethyl)phenyl]-
- 6-[(3-Trifluoromethyl)phenyl]nicotinic acid
- 6-(3-Trifluoromethylphenyl
- 3-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenyl]-
- 6-[3-(Trifluoromethyl)phenyl]-3-pyridinecarboxylic acid
- AB24372
- 6-(3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- AKOS016013227
- DTXSID30612059
- A1-30114
- 6-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-3-CARBOXYLIC ACID
- MFCD06410404
- 6-(3-(Trifluoromethyl)phenyl)nicotinicacid
- VPAPSEYKVPULKR-UHFFFAOYSA-N
- 887976-13-8
- DB-333182
- TS-03500
- MDL： MFCD06410404
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-2-8(6-10)11-5-4-9(7-17-11)12(18)19/h1-7H,(H,18,19)
- InChI Key： VPAPSEYKVPULKR-UHFFFAOYSA-N
- SMILES： C1=NC(C2=CC=CC(C(F)(F)F)=C2)=CC=C1C(O)=O

Computed Properties

Exact Mass: 267.051
Monoisotopic Mass: 267.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 50.2A^2

Experimental Properties

Density: 1.377±0.06 g/cm3(Predicted)
Boiling Point: 388.4±42.0 °C(Predicted)
pka: 2.08±0.10(Predicted)

6-(3-(Trifluoromethyl)phenyl)nicotinic acid Security Information

Storage Condition：2-8°C

6-(3-(Trifluoromethyl)phenyl)nicotinic acid Pricemore >>

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Alichem	A013006481-250mg	6-(3-(Trifluoromethyl)phenyl)nicotinic acid	887976-13-8	97%	250mg	$480.00	2023-08-31
Alichem	A013006481-500mg	6-(3-(Trifluoromethyl)phenyl)nicotinic acid	887976-13-8	97%	500mg	$863.90	2023-08-31
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abcr	AB324818-5 g	6-(3-Trifluoromethylphenyl)nicotinic acid, 95%; .	887976-13-8	95%	5g	€1,159.00	2022-06-10
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